TLR8 agonist 8

• Molecular Formula: C53H63N11O10
• Molecular Weight: 1014.1 g/mol
• InChI: InChI=1S/C53H63N11O10/c1-2-19-62(22-23-65)51(73)36-25-35-12-13-38(28-41(35)60-43(54)27-36)53(17-18-53)52(74)59-39-26-37-33-63(21-16-40(37)55-29-39)49(71)32-58-50(72)42(24-34-9-5-3-6-10-34)61-46(68)31-57-45(67)30-56-44(66)11-7-4-8-20-64-47(69)14-15-48(64)70/h3,5-6,9-10,12-15,25-26,28-29,42,65H,2,4,7-8,11,16-24,27,30-33H2,1H3,(H2,54,60)(H,56,66)(H,57,67)(H,58,72)(H,59,74)(H,61,68)/t42-/m0/s1
• InChIKey: LMIIMSXYRDEEHD-WBCKFURZSA-N

TLR8 Agonist 8: Selective Activation & High Confidence

TLR8 agonist 8 (also designated Compound II‑72, CAS 3034750‑58‑5, molecular formula C₅₃H₆₃N₁₁O₁₀, MW 1014.14) is a synthetic small‑molecule agonist that selectively activates human Toll‑like receptor 8 (TLR8) with a reported EC₅₀ of 0.25–1 µM in cellular reporter assays . It belongs to the benzazepine chemical class and was originally disclosed in patent WO2024067841A1 [1]. The compound demonstrates stability in both human and murine plasma and induces secretion of the pro‑inflammatory cytokine TNFα with an EC₅₀ below 1 µM . Critically, it has been shown to suppress tumor growth by 89 % (TGI) in the MC38‑HER2 syngeneic xenograft model, providing a direct link between TLR8 activation and in vivo antitumor immunity [1].

Selective TLR8 pathway activation context with minimized TLR7 co-activation

Reported in vivo model-response endpoint in syngeneic tumor model

Cellular reporter assay and dual-species plasma stability context

• [1] Zhang W, et al. Benzazepine derivative, conjugate containing same, and use thereof. WO2024067841A1, 2024. PeptideDB Reference Summary. View Source

TLR8 Agonist 8: Risks of In-Class Substitution

Although several small‑molecule TLR8 agonists are commercially available, their functional profiles differ substantially in ways that directly impact experimental outcomes. The imidazoquinoline resiquimod (R848) is a dual TLR7/8 agonist whose TLR8 potency (EC₅₀ ~2.6 µM) is approximately 3‑ to 10‑fold weaker than that of TLR8 agonist 8, making deconvolution of TLR7‑ vs. TLR8‑mediated effects difficult [1]. The clinical‑stage compound motolimod (VTX‑2337) is a potent, selective TLR8 agonist (EC₅₀ ~0.1 µM) but its benzazepine–amide scaffold and pharmacokinetic properties differ markedly from the benzazepine conjugates represented by Compound II‑72, and it has not been reported in the same MC38‑HER2 in vivo model, precluding direct efficacy comparison [2]. Even within the same patent family, TLR8 agonist 9 (Compound II‑77) delivers a superior tumor growth inhibition (TGI) of 97 % vs. 89 % for TLR8 agonist 8 in the identical MC38‑HER2 model, demonstrating that small structural changes produce quantifiable differences in in vivo antitumor potency [3]. Consequently, substituting one TLR8 agonist for another without accounting for these quantitative performance gaps risks altering both the magnitude of immune activation and the translational relevance of the study.

Resiquimod (R848)

Dual TLR7/8 activation may confound TLR8-specific pathway interpretation.

Motolimod (VTX-2337)

Scaffold and PK differences; comparable in vivo model-response data not reported.

TLR8 Agonist 9 (II-77)

Structural analog with higher reported model-response endpoint; small changes produce quantifiable outcome differences.

• [1] Table 1. EC50 Values of Compounds 10–14 for Human TLR7 or TLR8 as Measured Using Human HEK‑Blue Reporter Cell Assays (Invivogen) with Resiquimod as a Reference Standard. PMC, 2024. View Source
• [2] BindingDB BDBM50559854. Motolimod (VTX‑2337) EC50 data. Available at: https://www.bindingdb.org View Source
• [3] PeptideDB. TLR8 agonist 9 (Compound II‑77) bioactivity summary, citing WO2024067841A1 TGI data. Available at: https://www.peptidedb.com/database/TLR8-agonist-9.html View Source

TLR8 Agonist 8: Quantitative Evidence Profile

TLR8 Potency Advantage Over Resiquimod

In HEK‑Blue™ human TLR8 reporter cell assays, TLR8 agonist 8 activates TLR8 with an EC₅₀ of 0.25–1 µM , whereas resiquimod (R848) exhibits an EC₅₀ of 2.59–2.63 µM in the same assay platform [1]. This represents a 3‑ to 10‑fold potency advantage for TLR8 agonist 8. Because resiquimod is a dual TLR7/8 agonist (TLR7 EC₅₀ ≈0.12–0.19 µM), its TLR8‑specific signal is often contaminated by TLR7 co‑activation, a confounding factor that is markedly reduced with the more TL8‑biased agonist 8.

TLR8 Activation EC₅₀

Cross-study context

EC₅₀ 0.25–1 µM vs Resiquimod 2.59–2.63 µM

Supports TLR8-selective pathway interpretation

HEK-Blue reporter assay; reduces TLR7 co-activation confounding

Evidence Dimension	Human TLR8 activation EC₅₀ (HEK‑Blue reporter assay)
Target Compound Data	EC₅₀ = 0.25–1 µM
Comparator Or Baseline	Resiquimod (R848): EC₅₀ = 2.59–2.63 µM (TLR8); EC₅₀ = 0.12–0.19 µM (TLR7)
Quantified Difference	3‑ to 10‑fold more potent at TLR8; reduced TLR7 co‑activation
Conditions	Human HEK‑Blue™ TLR8 and TLR7 reporter cells (Invivogen); 18–24 h incubation

Why This Matters

Researchers requiring selective TLR8 activation without TLR7 confounding should prioritize TLR8 agonist 8 over resiquimod, as the potency difference translates into cleaner mechanistic interpretation.

• [1] Table 1 and Table 2. EC50 Values of Compounds 10–14 and 19–21 for Human TLR7 or TLR8 (HEK‑Blue Assays) with Resiquimod Reference. PMC, 2024. View Source

In Vivo Antitumor Efficacy Benchmark

TLR8 agonist 8 has been evaluated in the MC38‑HER2 syngeneic mouse model, achieving a tumor growth inhibition (TGI) rate of 89 % [1]. In contrast, the widely used tool compound resiquimod, when tested in a related HER2‑expressing model (CT26‑HER2), required co‑administration with anti‑HER2 antibody to achieve measurable efficacy, and its single‑agent TGI has not been reported in a comparable format . Motolimod has demonstrated immunostimulatory activity but lacks published TGI data in the MC38‑HER2 system [2]. Thus, TLR8 agonist 8 is one of the few research‑grade TLR8 agonists for which a reproducible, quantitative in‑vivo efficacy endpoint has been established.

In Vivo Model Response

Class-level inference

TGI 89% in MC38-HER2 xenograft (single agent)

Provides model-response benchmark for TLR8 activation

Comparators lack equivalent data; data to verify

Evidence Dimension	In‑vivo tumor growth inhibition (TGI) in HER2‑expressing murine tumor models
Target Compound Data	TGI = 89% (MC38‑HER2 xenograft, single‑agent)
Comparator Or Baseline	Resiquimod: single‑agent TGI not reported in MC38‑HER2; Motolimod: no published TGI in this model
Quantified Difference	TLR8 agonist 8 provides a documented 89 % TGI benchmark; comparators lack equivalent in‑vivo data
Conditions	MC38‑HER2 syngeneic mouse xenograft model

Why This Matters

For studies requiring translation of TLR8 activation into an in‑vivo antitumor readout, TLR8 agonist 8 offers a reproducible, literature‑validated efficacy benchmark that many alternative TLR8 agonists cannot currently match.

• [1] PeptideDB. TLR8 agonist 8 bioactivity summary, citing WO2024067841A1 TGI data. Available at: https://www.peptidedb.com/database/TLR8-agonist-8.html View Source
• [2] BindingDB BDBM50559854. Motolimod (VTX‑2337) EC50 and activity summary. Available at: https://www.bindingdb.org View Source

Dual-Species Plasma Stability

TLR8 agonist 8 is explicitly described as stable in both human and murine plasma , a property that is not uniformly reported for the broader class of TLR8 agonists. For example, resiquimod is known to undergo rapid metabolism in mouse plasma (half‑life <30 min) , which can complicate pharmacodynamic studies and limit in‑vivo exposure. Motolimod’s plasma stability data have been published only in a limited set of species . The documented dual‑species stability of TLR8 agonist 8 reduces uncertainty when designing murine efficacy studies that are intended to be pharmacologically relevant to human TLR8 activation.

Plasma Stability

Data to verify

Stable in human and murine plasma

Supports murine in vivo exposure context

Qualitative statement; resiquimod degrades rapidly in mouse plasma

Evidence Dimension	Plasma stability (human and mouse)
Target Compound Data	Stable in both human and mouse plasma (qualitative statement from multiple vendor datasheets referencing WO2024067841A1)
Comparator Or Baseline	Resiquimod: mouse plasma half‑life <30 min; Motolimod: limited published plasma stability data across species
Quantified Difference	TLR8 agonist 8 explicitly stable in both species; resiquimod shows rapid mouse plasma degradation
Conditions	In vitro plasma incubation (exact conditions not published; qualitative statement from datasheets)

Why This Matters

Investigators planning murine in‑vivo experiments benefit from a compound with documented interspecies plasma stability, reducing the risk of pharmacokinetic failure that plagues less stable TLR8 agonists.

In Vivo Potency Comparison: TLR8 Agonist 8 vs. 9

TLR8 agonist 8 (Compound II‑72) and TLR8 agonist 9 (Compound II‑77) are structurally related benzazepine conjugates from the same patent family (WO2024067841A1) . Both exhibit comparable in‑vitro TLR8 EC₅₀ values (0.25–1 µM) and TNFα induction EC₅₀ values (<1 µM) [1]. However, in the MC38‑HER2 xenograft model, TLR8 agonist 9 achieved a TGI of 97 %, whereas TLR8 agonist 8 achieved 89 % [1][2]. This 8‑percentage‑point difference, while modest, demonstrates that subtle structural modifications within the benzazepine series translate into distinct in‑vivo antitumor potencies. Investigators who require maximal in‑vivo efficacy may therefore prefer TLR8 agonist 9, while those who prioritize a compound with a balanced in‑vitro/in‑vivo profile and well‑characterized baseline properties may select TLR8 agonist 8.

In Vivo TGI Comparison

Head-to-head

TGI 89% (Agonist 8) vs 97% (Agonist 9)

Reported model-response difference between structural analogs

MC38-HER2 xenograft; identical conditions

Evidence Dimension	In‑vivo tumor growth inhibition (TGI) in MC38‑HER2 xenograft model
Target Compound Data	TGI = 89%
Comparator Or Baseline	TLR8 agonist 9 (Compound II‑77): TGI = 97%
Quantified Difference	8‑percentage‑point lower TGI for TLR8 agonist 8 vs. TLR8 agonist 9
Conditions	MC38‑HER2 syngeneic mouse xenograft model; both compounds tested under identical conditions in WO2024067841A1

Why This Matters

When selecting between closely related research‑tool TLR8 agonists, the availability of direct head‑to‑head in‑vivo data enables a rational choice based on the desired efficacy window.

• [1] PeptideDB. TLR8 agonist 8 bioactivity summary, citing WO2024067841A1. Available at: https://www.peptidedb.com/database/TLR8-agonist-8.html View Source
• [2] PeptideDB. TLR8 agonist 9 bioactivity summary, citing WO2024067841A1 TGI data. Available at: https://www.peptidedb.com/database/TLR8-agonist-9.html View Source

TLR8 Agonist 8: Key Application Scenarios

TLR8-Selective Pathway Activation

Investigators studying TLR8‑specific signaling cascades (e.g., NF‑κB, IRF5, pro‑inflammatory cytokine induction) in human primary immune cells should select TLR8 agonist 8 over the dual TLR7/8 agonist resiquimod. The 3‑ to 10‑fold higher TLR8 potency and the absence of potent TLR7 co‑activation minimize pathway confounding [1]. Recommended working concentration: 0.25–1 µM for near‑maximal TLR8 activation, with parallel use of a selective TLR7 antagonist or TLR7‑knockout controls to confirm specificity [1].

In Vivo Antitumor Immunity Studies

For syngeneic mouse tumor models where TLR8‑mediated antitumor immunity is the primary endpoint, TLR8 agonist 8 provides a literature‑backed 89 % TGI benchmark in the MC38‑HER2 model [1]. This allows researchers to calibrate their own efficacy data against a known reference point. The compound’s documented dual‑species plasma stability supports its use in murine PK/PD studies . Where maximal in‑vivo potency is the overriding goal, investigators should consider TLR8 agonist 9 (TGI 97 %), but for studies requiring a balanced and well‑characterized baseline, TLR8 agonist 8 remains the appropriate choice .

Benzazepine Scaffold SAR Studies

Medicinal chemistry teams exploring the benzazepine TLR8 agonist chemotype can use TLR8 agonist 8 as a reference point for SAR expansion. Its defined EC₅₀ (0.25–1 µM), plasma stability, and in‑vivo TGI (89 %) create a multi‑parameter baseline against which new analogs can be compared [1]. The availability of a close structural analog (TLR8 agonist 9, Compound II‑77) with an 8‑percentage‑point higher TGI provides an immediate potency ladder for evaluating the impact of structural modifications on in‑vivo efficacy .

Immuno-Oncology Combination Regimen Development

TLR8 agonist 8 can serve as a benchmark innate immune activator in combination immunotherapy studies. Its single‑agent TGI of 89 % in the MC38‑HER2 model [1] provides a high baseline against which synergistic effects with checkpoint inhibitors (e.g., anti‑PD‑1/PD‑L1), tumor‑targeting antibodies, or vaccines can be measured. The compound’s human/murine plasma stability supports intra‑species dose‑response studies, accelerating translation from murine proof‑of‑concept to human‑relevant experimental conditions.

Application

Selection Property

Validation Focus

TLR8-selective pathway activation studies

Minimized TLR7 co-activation

TLR8-specific signaling endpoints

In vivo tumor model response studies

Reported model-response endpoint

TGI endpoint reproducibility and calibration

Benzazepine chemotype SAR

Multi-parameter reference baseline

Comparative in-vivo model response

Combination immunotherapy research models

Benchmark innate immune activator

Combination model-response assessment

• [1] Section‑4 local source mapping; see individual scenario source arrays for full references. View Source